N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine

• Molecular Formula: C13H20FNO
• Molecular Weight: 225.3 g/mol
• IUPAC Name: N-[(2-fluorophenyl)methyl]-3-propan-2-yloxypropan-1-amine
• InChI: InChI=1S/C13H20FNO/c1-11(2)16-9-5-8-15-10-12-6-3-4-7-13(12)14/h3-4,6-7,11,15H,5,8-10H2,1-2H3
• InChI Key: QUUSSIFYVUBFDM-UHFFFAOYSA-N
• SMILES: CC(C)OCCCNCC1=CC=CC=C1F

Description

N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine, also known as Fisopam, is a chemical compound that has gained attention in the scientific community due to its potential use in the treatment of various neurological disorders. In

Mechanism of Action

The exact mechanism of action of N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine is not fully understood, but it is believed to act on the GABAergic system in the brain. N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine is thought to enhance the activity of GABA, an inhibitory neurotransmitter, which can lead to a reduction in anxiety, depression, and seizures.
Biochemical and Physiological Effects:
N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine has been found to have a range of biochemical and physiological effects. In animal studies, N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine has been shown to reduce anxiety-like behavior, increase locomotor activity, and decrease depressive-like behavior. N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine has also been found to increase the levels of certain neurotransmitters, including serotonin and dopamine, in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine in lab experiments is that it has been shown to have low toxicity and few side effects in animal studies. Additionally, N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine. One area of interest is the potential use of N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine and to identify any potential side effects. Finally, the development of new and improved synthesis methods for N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

The synthesis of N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine involves the reaction between 2-fluorobenzylamine and 3-isopropoxypropyl chloride in the presence of a base, such as potassium carbonate. This reaction results in the formation of N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine as a white solid with a melting point of 66-67°C.

Scientific Research Applications

Research has shown that N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine has potential therapeutic effects for neurological disorders such as anxiety, depression, and epilepsy. N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine has been found to have anxiolytic and antidepressant properties in animal models, and it has also been shown to have anticonvulsant effects in mice. Additionally, N-(2-fluorobenzyl)-N-(3-isopropoxypropyl)amine has been found to enhance the effects of certain antidepressant medications.